Cas no 1361690-35-8 (3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile)

• Product Name: 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile
• CAS No: 1361690-35-8
• MF: C₁₃H₈Cl₂N₂O
• MW: 279.121420860291
• CID: 4919273
• Update Time: 2025-08-05

3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C13H8Cl2N2O/c14-11-3-1-2-9(12(11)15)10-6-8(4-5-16)7-17-13(10)18/h1-3,6-7H,4H2,(H,17,18)
• InChI Key： SNUKWCIHBGZNEI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(NC=C(CC#N)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9

Additional information on 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile

3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile

The compound 1361690-35-8, also known as 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile is characterized by a pyridine ring substituted with a 2,3-dichlorophenyl group at position 3 and an acetonitrile group at position 5. The hydroxyl group at position 2 introduces additional functional complexity, making this compound a versatile candidate for further modification and exploration. The presence of chlorine atoms on the phenyl ring enhances the molecule's stability and bioavailability, while the acetonitrile group contributes to its lipophilicity, making it an attractive scaffold for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1361690-35-8 through a variety of methodologies. Researchers have employed both traditional and cutting-edge techniques, such as Suzuki-Miyaura coupling and nucleophilic aromatic substitution, to construct this compound with high precision. These methods not only ensure the purity of the final product but also pave the way for large-scale production if required.

One of the most promising applications of 1361690-35-8 lies in its potential as a lead compound in medicinal chemistry. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in oncogenic signaling pathways, suggesting its potential as an anticancer agent. Additionally, this compound has shown moderate activity against various bacterial strains, indicating its potential role in antibacterial drug development.

In the field of agrochemistry, 1361690-35-8 has been explored as a candidate for pest control agents. Its unique chemical structure allows it to interact with key enzymes involved in insect metabolism, making it a potential alternative to conventional pesticides. Furthermore, recent research has highlighted its role as a photosynthesis inhibitor in certain plant pathogens, underscoring its versatility in agricultural applications.

The environmental impact of 1361690-35-8 has also been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is crucial for assessing its long-term environmental fate. However, further research is required to fully understand its ecological implications and ensure sustainable use.

In conclusion, 1361690-35-8, or 3-(2,3-Dichlorophenyl)-2-hydroxypyridine-5-acetonitrile, represents a valuable addition to the arsenal of chemical tools available for addressing complex scientific challenges. Its unique properties and diverse applications make it a subject of ongoing research interest across multiple disciplines. As advancements in chemical synthesis and biological testing continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.